Cas no 2757082-29-2 (Bis((R)-4-methyl-4,5-dihydrooxazol-2-yl)methane)

• Product Name: Bis((R)-4-methyl-4,5-dihydrooxazol-2-yl)methane
• CAS No: 2757082-29-2
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5085568
• PubChem ID: 66842672
• Update Time: 2025-10-16

Bis((R)-4-methyl-4,5-dihydrooxazol-2-yl)methane Chemical and Physical Properties

Names and Identifiers

• CS-0179448
• E82188
• (4R)-4-methyl-2-{[(4R)-4-methyl-4,5-dihydro-1,3-oxazol-2-yl]methyl}-4,5-dihydro-1,3-oxazole
• (4R)-4-methyl-2-[[(4R)-4-methyl-4,5-dihydro-1,3-oxazol-2-yl]methyl]-4,5-dihydro-1,3-oxazole
• Bis((R)-4-methyl-4,5-dihydrooxazol-2-yl)methane
• BS-46079
• 2757082-29-2
• SCHEMBL918415

• Inchi： 1S/C9H14N2O2/c1-6-4-12-8(10-6)3-9-11-7(2)5-13-9/h6-7H,3-5H2,1-2H3/t6-,7-/m1/s1
• InChI Key： KDZVGYUGUKPQFF-RNFRBKRXSA-N
• SMILES： C(C1=N[C@H](C)CO1)C1=N[C@H](C)CO1

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Oxazolines

Additional information on Bis((R)-4-methyl-4,5-dihydrooxazol-2-yl)methane

Bis((R)-4-methyl-4,5-dihydrooxazol-2-yl)methane (CAS No. 2757082-29-2): A Comprehensive Overview

Bis((R)-4-methyl-4,5-dihydrooxazol-2-yl)methane (CAS No. 2757082-29-2) is a chiral compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural features and stereochemistry, has shown promising applications in various areas, including asymmetric catalysis and drug development.

The molecular structure of Bis((R)-4-methyl-4,5-dihydrooxazol-2-yl)methane consists of two (R)-4-methyl-4,5-dihydrooxazol-2-yl moieties linked by a central methylene group. This configuration imparts the molecule with high stereochemical purity, making it an ideal candidate for use in chiral synthesis and resolution processes. The presence of the methyl substituent and the dihydrooxazol ring system contributes to its stability and reactivity, which are crucial for its applications in organic chemistry.

Recent studies have highlighted the potential of Bis((R)-4-methyl-4,5-dihydrooxazol-2-yl)methane in asymmetric catalysis. As a chiral ligand, it has been shown to enhance the enantioselectivity of various catalytic reactions, such as asymmetric hydrogenation and asymmetric allylic alkylation. For instance, a study published in the *Journal of the American Chemical Society* demonstrated that this compound can significantly improve the yield and enantiomeric excess (ee) of products in these reactions, thereby facilitating the synthesis of chiral pharmaceutical intermediates with high efficiency.

In the context of pharmaceutical research, Bis((R)-4-methyl-4,5-dihydrooxazol-2-yl)methane has been explored for its potential as a drug candidate or a drug delivery vehicle. Its ability to form stable complexes with metal ions and other functional groups makes it a versatile platform for designing novel therapeutic agents. Additionally, the compound's chiral nature allows for the development of enantiomerically pure drugs, which can exhibit improved pharmacological properties compared to their racemic counterparts.

The synthesis of Bis((R)-4-methyl-4,5-dihydrooxazol-2-yl)methane typically involves multi-step processes that ensure high stereoselectivity and yield. One common approach is the condensation of an appropriate amine with an aldehyde followed by cyclization to form the dihydrooxazol ring. The use of chiral auxiliaries or catalysts is often essential to achieve the desired stereochemistry. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial applications.

From a safety perspective, Bis((R)-4-methyl-4,5-dihydrooxazol-2-yl)methane is generally considered safe when handled under standard laboratory conditions. However, as with any chemical compound, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, Bis((R)-4-methyl-4,5-dihydrooxazol-2-yl)methane (CAS No. 2757082-29-2) is a versatile and promising compound with significant potential in various scientific and industrial applications. Its unique structural features and chiral properties make it an invaluable tool in asymmetric catalysis and pharmaceutical research. Ongoing studies continue to explore new avenues for its use, further solidifying its importance in these fields.